![molecular formula C20H24BrNO2 B296674 2-(2-bromo-4-ethylphenoxy)-N-(2-tert-butylphenyl)acetamide](/img/structure/B296674.png)
2-(2-bromo-4-ethylphenoxy)-N-(2-tert-butylphenyl)acetamide
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Overview
Description
2-(2-bromo-4-ethylphenoxy)-N-(2-tert-butylphenyl)acetamide is a chemical compound that has been extensively studied for its potential application in scientific research. This compound is commonly referred to as BTEA and is used as a tool compound to investigate various biological processes.
Mechanism of Action
BTEA acts as a competitive inhibitor of PKC enzymes by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrate, which is necessary for its biological activity. The inhibition of PKC by BTEA has been shown to have downstream effects on various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways.
Biochemical and Physiological Effects:
BTEA has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit cell growth and induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, BTEA has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BTEA in lab experiments is its potency and specificity for PKC enzymes. This allows for precise modulation of PKC activity in cells and tissues. However, one limitation of using BTEA is its relatively short half-life in vivo, which may limit its therapeutic potential.
Future Directions
There are several future directions for research on BTEA. One area of interest is the development of more potent and selective inhibitors of PKC enzymes. Another area of interest is the investigation of the downstream effects of PKC inhibition by BTEA on various signaling pathways. Additionally, the therapeutic potential of BTEA in cancer, inflammation, and neurodegenerative diseases should be further explored.
Synthesis Methods
The synthesis of BTEA involves the reaction of 2-bromo-4-ethylphenol with 2-tert-butylaniline in the presence of acetic anhydride. The resulting product is then purified through recrystallization to obtain BTEA in its pure form. This method has been optimized to produce high yields of BTEA with good purity.
Scientific Research Applications
BTEA has been extensively used as a tool compound to investigate various biological processes. It has been shown to be a potent inhibitor of the protein kinase C (PKC) family of enzymes. PKC enzymes are involved in a wide range of cellular processes, including cell growth, differentiation, and apoptosis. The inhibition of PKC by BTEA has been shown to have potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases.
Properties
Molecular Formula |
C20H24BrNO2 |
---|---|
Molecular Weight |
390.3 g/mol |
IUPAC Name |
2-(2-bromo-4-ethylphenoxy)-N-(2-tert-butylphenyl)acetamide |
InChI |
InChI=1S/C20H24BrNO2/c1-5-14-10-11-18(16(21)12-14)24-13-19(23)22-17-9-7-6-8-15(17)20(2,3)4/h6-12H,5,13H2,1-4H3,(H,22,23) |
InChI Key |
IEZKVNKEFNDGOL-UHFFFAOYSA-N |
SMILES |
CCC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC=C2C(C)(C)C)Br |
Canonical SMILES |
CCC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC=C2C(C)(C)C)Br |
Origin of Product |
United States |
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